Cas no 477510-80-8 (3-(4-methylbenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477510-80-8
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 3252096
• PubChem ID: 3659708
• Update Time: 2025-05-25

3-(4-methylbenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, 3-[(4-METHYLBENZOYL)AMINO]-
• 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide
• 477510-80-8
• F0834-0776
• Oprea1_569360
• AKOS001290269
• 3-(4-methylbenzamido)benzofuran-2-carboxamide
• WAY-270645
• AB00685285-01
• 3-[(4-methylbenzoyl)amino]-1-benzofuran-2-carboxamide
• Z108545844
• SR-01000009458-1
• SR-01000009458

• Inchi： 1S/C17H14N2O3/c1-10-6-8-11(9-7-10)17(21)19-14-12-4-2-3-5-13(12)22-15(14)16(18)20/h2-9H,1H3,(H2,18,20)(H,19,21)
• InChI Key： UZVCNUHJWPXXGW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(C)C=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 294.10044231Da
• Monoisotopic Mass: 294.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide

3-(4-Methylbenzamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 477510-80-8, known as 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzofuran ring system with substituted amide groups. The benzofuran core is a bicyclic aromatic system consisting of a benzene ring fused to a furan ring, while the 4-methylbenzamido and carboxamide groups contribute to its functional diversity.

Recent studies have highlighted the potential of 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide in various applications. In the realm of pharmacology, researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. For instance, investigations into its bioavailability and metabolism have shown promising results, suggesting that it could serve as a scaffold for developing new therapeutic agents. Additionally, its antioxidant properties have been studied in the context of neurodegenerative diseases, where oxidative stress plays a pivotal role.

The synthesis of 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide involves a series of well-established organic reactions. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the amide groups via coupling reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis process, ensuring high yields and purity. This compound's structural versatility makes it an attractive target for further modification, allowing researchers to explore its potential in diverse chemical environments.

In materials science, 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide has been investigated for its role in constructing advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding and π-π interactions has led to applications in the development of novel polymers and self-healing materials. Recent breakthroughs in this area have demonstrated its potential as a building block for creating stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels.

From an environmental perspective, understanding the degradation pathways of 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial activity, this compound undergoes degradation into less complex molecules. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 3-(4-methylbenzamido)-1-benzofuran-2-carboxamide stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in chemistry and beyond.